Cas no 2199-61-3 (1H-Pyrrole-2,4-dicarboxaldehyde,3,5-dimethyl-)

• Product Name: 1H-Pyrrole-2,4-dicarboxaldehyde,3,5-dimethyl-
• CAS No: 2199-61-3
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 249984
• PubChem ID: 21441333
• Update Time: 2025-04-19

1H-Pyrrole-2,4-dicarboxaldehyde,3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,4-dicarboxaldehyde,3,5-dimethyl-
• Pyrrole-2,4-dicarboxaldehyde,3,5-dimethyl- (6CI,7CI,8CI)
• SCHEMBL11761527
• 3,5-dimethyl-1H-pyrrole-2,4-dicarbaldehyde
• 2199-61-3
• Pyrrole-2,4-dicarboxaldehyde, 3,5-dimethyl- (6CI,7CI,8CI)

• Inchi： 1S/C8H9NO2/c1-5-7(3-10)6(2)9-8(5)4-11/h3-4,9H,1-2H3
• InChI Key： WTWKGCMVMTZODO-UHFFFAOYSA-N
• SMILES： O=CC1=C(C)NC(C=O)=C1C

Computed Properties

• Exact Mass: 151.063
• Monoisotopic Mass: 151.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.9A^2
• XLogP3: 0.7

Experimental Properties

• PSA: 49.93000
• LogP: 1.25650